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Compound of Interest

Compound Name:
L-Pyroglutamic acid 4-methoxy-

beta-naphthylamide

CAS No.: 94102-66-6

Cat. No.: B554697 Get Quote

Abstract & Scope
This application note details the protocol for the PYR Test, a definitive biochemical assay used

to differentiate Group A Streptococci (Streptococcus pyogenes) and Enterococci from other

streptococci. While standard protocols utilize L-pyrrolidonyl-β-naphthylamide, this guide

focuses on the high-performance substrate L-Pyroglutamic acid 4-methoxy-beta-
naphthylamide.[1] The inclusion of the 4-methoxy group enhances the electron density of the

naphthylamine leaving group, improving reaction kinetics and potentially increasing the

sensitivity of the subsequent colorimetric detection.

Biochemical Mechanism
The PYR test relies on the enzymatic hydrolysis of a synthetic amide substrate.[2] The specific

enzyme, L-pyrroglutamyl aminopeptidase (also known as pyrrolidonyl arylamidase or PYRase),

cleaves the N-terminal L-pyroglutamic acid residue.[1]

The Reaction Cascade:

Hydrolysis: The bacterial enzyme hydrolyzes the amide bond between the L-pyroglutamic

acid moiety and the 4-methoxy-β-naphthylamine.[1]
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Detection: The liberated free amine (4-methoxy-β-naphthylamine) reacts with the detection

reagent, p-dimethylaminocinnamaldehyde (DMACA).[1]

Chromogenesis: This reaction forms a stable, bright red Schiff base precipitate.

Expert Insight: DMACA is preferred over Ehrlich’s reagent (p-dimethylaminobenzaldehyde) for

this assay because the resulting Schiff base is more stable and the color development is more

specific (red) compared to the variable orange/red of Ehrlich's.
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Figure 1: Enzymatic hydrolysis and colorimetric detection pathway of the modified PYR test.
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Component Specification Storage

Substrate
L-Pyroglutamic acid 4-

methoxy-beta-naphthylamide
-20°C (Desiccated)

Buffer
0.1 M Phosphate Buffer (pH 7.

[1]0)
2-8°C

Detection Reagent

0.01% p-

dimethylaminocinnamaldehyde

(DMACA) in 1N HCl

2-8°C (Dark)

Control Strain (+)

Streptococcus pyogenes

(ATCC 19615) or

Enterococcus faecalis (ATCC

29212)

-

Control Strain (-)

Streptococcus agalactiae

(ATCC 13813) or Escherichia

coli (ATCC 25922)

-

Experimental Protocol
A. Preparation of Substrate Solution (Tube Method)
Note: This substrate is often supplied in discs, but for high-sensitivity analytical applications, a

broth/solution method is described here.[1]

Dissolve L-Pyroglutamic acid 4-methoxy-beta-naphthylamide in a minimal volume of

methanol (if solubility is an issue) and dilute with 0.1 M Phosphate Buffer (pH 7.0) to a final

concentration of 0.02% (w/v).

Dispense 0.5 mL aliquots into sterile small test tubes (10x75mm).

Store frozen at -20°C for up to 6 months.

B. Inoculation & Incubation[3][4][5]
Inoculum Preparation: Using a sterile loop, harvest a heavy inoculum (paste visible to the

eye) from a fresh 18-24 hour culture grown on Blood Agar.
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Expert Tip:Avoid picking up agar. Blood agar contains tryptophan. If the bacteria produce

tryptophanase (like E. coli), they convert tryptophan to indole. DMACA reacts with indole

to form a blue-green compound, which can obscure the red PYR result or cause false

interpretations.[1]

Emulsification: Emulsify the colonies thoroughly into the 0.5 mL substrate solution. The

suspension should be turbid (approx. McFarland 2.0 - 3.0 standard).[1]

Incubation: Incubate the tube aerobically at 35°C ± 2°C for 2 to 4 hours.

Rapid Variation: If using a high-density inoculum (McFarland >5.0), incubation can be

reduced to 15-30 minutes.

C. Development & Observation
Add 1-2 drops of the DMACA Detection Reagent to the tube.

Observe the color change immediately (within 1-2 minutes).[2]

Interpretation of Results
Result Appearance Interpretation

Clinical
Significance

Positive (+)
Deep Cherry Red /

Pink

PYRase enzyme

present. Substrate

hydrolyzed.

Presumptive S.

pyogenes (Group A)

or Enterococcus spp.

[3][4][5]

Negative (-)
Colorless / Yellow /

Orange

No enzyme activity.

Unreacted reagent

color only.

Likely Streptococcus

Group B, C, G, or

Viridans group.

Indeterminate Blue / Green
Indole reaction

interference.

Test invalid. Retest

ensuring no agar is

transferred.
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Figure 2: Decision matrix for interpreting PYR test results.
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Troubleshooting & Validation
False Negatives:

Inoculum too light: This test requires a heavy bacterial load to produce enough enzyme for

rapid hydrolysis.

Old cultures: Enzyme activity decreases significantly in cultures older than 48 hours.

False Positives:

Staphylococcus species: Some Staphylococci (e.g., S. lugdunensis) are PYR positive.

Ensure the isolate is catalase-negative and Gram-positive cocci in chains before applying

this test for Strep typing.[1]

Reagent QC: DMACA reagent is light-sensitive. If the reagent turns dark brown in the bottle,

discard it.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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